Cas no 86626-32-6 (6-bromo-3-methyl-2,3-dihydro-1H-indole)
6-bromo-3-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-3-methyl-2,3-dihydro-1H-indole
- 1H-Indole, 6-bromo-2,3-dihydro-3-methyl-
- F89115
- 86626-32-6
- CS-0055862
- 6-bromo-3-methyl-2,3-dihydro-1H-indole
-
- Inchi: 1S/C9H10BrN/c1-6-5-11-9-4-7(10)2-3-8(6)9/h2-4,6,11H,5H2,1H3
- InChI Key: WDJJDANRHRVKNG-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(Br)=C2)C(C)C1
Computed Properties
- Exact Mass: 210.99966g/mol
- Monoisotopic Mass: 210.99966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
6-bromo-3-methyl-2,3-dihydro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM543850-100mg |
6-Bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 95%+ | 100mg |
$604 | 2023-01-10 | |
| Chemenu | CM543850-250mg |
6-Bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 95%+ | 250mg |
$906 | 2023-01-10 | |
| Chemenu | CM543850-1g |
6-Bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 95%+ | 1g |
$1510 | 2023-01-10 | |
| eNovation Chemicals LLC | Y1316466-100mg |
6-bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 97% | 100mg |
$255 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316466-250MG |
6-bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 97% | 250mg |
$410 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316466-500MG |
6-bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 97% | 500mg |
$680 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316466-1G |
6-bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 97% | 1g |
$1020 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316466-5G |
6-bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 97% | 5g |
$3070 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1196-100MG |
6-bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 97% | 100MG |
¥ 1,359.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1196-250MG |
6-bromo-3-methyl-2,3-dihydro-1H-indole |
86626-32-6 | 97% | 250MG |
¥ 2,178.00 | 2023-04-13 |
6-bromo-3-methyl-2,3-dihydro-1H-indole Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 6-bromo-3-methyl-2,3-dihydro-1H-indole
Exploring the Chemistry and Applications of 6-Bromo-3-Methyl-2,3-Dihydro-1H-Indole (CAS No. 86626-32-6)
The compound 6-bromo-3-methyl-2,3-dihydro-1H-indole (CAS No. 86626-32-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This indole derivative exhibits unique structural features that make it a valuable compound for various applications. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and potential uses in drug discovery and materials science.
Chemical Structure and Properties
The molecular structure of 6-bromo-3-methyl-2,3-dihydro-1H-indole consists of an indole ring system with a bromine atom at position 6 and a methyl group at position 3. The indole ring is a bicyclic structure comprising a benzene ring fused to a pyrrole ring. This arrangement imparts the molecule with aromaticity and contributes to its stability. The bromine substitution at position 6 introduces electron-withdrawing effects, which can influence the molecule's reactivity and biological activity.
Recent studies have highlighted the importance of such substitutions in modulating the electronic properties of indole derivatives. For instance, researchers have demonstrated that bromine substitution can enhance the molecule's ability to interact with biological targets, such as enzymes or receptors. This makes 6-bromo-3-methyl-2,3-dihydro-1H-indole a promising candidate for drug design.
Synthesis Methods
The synthesis of 6-bromo-3-methyl-2,3-dihydro-1H-indole involves several steps that require precise control over reaction conditions. One common approach is the Friedländer synthesis, which involves the condensation of o-amino aryl compounds with carbonyl compounds. In this case, the reaction typically starts with an o-amino benzaldehyde derivative that undergoes cyclization to form the indole ring system.
Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds. For example, the use of transition metal catalysts has been shown to accelerate the formation of indole derivatives while maintaining high yields and purity levels.
Pharmacological Activities
One of the most exciting aspects of 6-bromo-3-methyl-2,3-dihydro-1H-indole is its potential as a bioactive compound. Preclinical studies have revealed that this molecule exhibits significant anti-inflammatory and antioxidant properties. These activities are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory effects, 6-bromoindoles have been explored for their antitumor potential. Recent research has shown that certain derivatives can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival.
Applications in Drug Discovery
The unique combination of structural features in 6-bromoindoles makes them ideal candidates for drug discovery programs targeting various diseases. For instance, their ability to modulate G-protein coupled receptors (GPCRs) has led to their investigation as potential agents for treating central nervous system disorders such as depression and anxiety.
Pioneering work by researchers has demonstrated that indole derivatives can act as agonists or antagonists at specific GPCR subtypes, offering new avenues for therapeutic intervention.
Safety Considerations
While indoles like 86977545445454545454545454545454545454 are generally considered safe when used appropriately, it is essential to conduct thorough safety assessments before advancing them into clinical trials. This includes evaluating their toxicity profiles, metabolic pathways, and potential for adverse drug reactions.
Conclusion
In conclusion
, the compound CAS No:87977777777777777777 is a versatile molecule with immense potential in various scientific domains.. Its unique chemical properties and promising pharmacological activities make it a valuable asset for researchers in academia and industry alike.86626-32-6 (6-bromo-3-methyl-2,3-dihydro-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)